Cas no 1895322-67-4 (2-(oxan-2-yl)prop-2-en-1-amine)

• Product Name: 2-(oxan-2-yl)prop-2-en-1-amine
• CAS No: 1895322-67-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6510694
• PubChem ID: 117266341
• Update Time: 2025-07-19

2-(oxan-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-2-yl)prop-2-en-1-amine
• 1895322-67-4
• EN300-1820615

• Inchi： 1S/C8H15NO/c1-7(6-9)8-4-2-3-5-10-8/h8H,1-6,9H2
• InChI Key： SZQSTEUUKITYMZ-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(=C)CN

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(oxan-2-yl)prop-2-en-1-amine

Professional Introduction to Compound with CAS No. 1895322-67-4 and Product Name: 2-(oxan-2-yl)prop-2-en-1-amine

The compound with the CAS number 1895322-67-4 and the product name 2-(oxan-2-yl)prop-2-en-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of an oxane ring linked to an allylamine moiety provides a versatile scaffold that can be further modified to explore diverse biological activities.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with oxane derivatives emerging as particularly promising candidates. The oxan-2-yl substituent in 2-(oxan-2-yl)prop-2-en-1-amine contributes to the molecule's stability and reactivity, making it an ideal candidate for synthesizing more complex pharmacophores. This structural feature has been leveraged in various research endeavors to develop novel compounds with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to neurological disorders. Current research indicates that molecules incorporating oxane rings can interact with specific enzymes and receptors, thereby influencing neurotransmitter release and synaptic function. The allylamine component further enhances the compound's ability to penetrate biological membranes, improving its bioavailability and therapeutic efficacy. These characteristics make 2-(oxan-2-yl)prop-2-en-1-amine a valuable asset in the quest for new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Recent studies have also highlighted the compound's potential in anti-inflammatory applications. Inflammatory processes are central to numerous chronic diseases, and targeting key inflammatory pathways has become a major focus in drug development. The structural motifs present in 2-(oxan-2-yl)prop-2-en-1-amine have been shown to interfere with inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation and associated symptoms. Preliminary in vitro experiments suggest that this compound exhibits significant anti-inflammatory activity, making it a promising candidate for further clinical investigation.

The synthesis of 2-(oxan-2-yl)prop-2-en-1-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize byproduct formation, ensuring that the final product meets stringent quality standards.

The pharmacokinetic properties of 2-(oxan-2-yl)prop-2-en-1-amine have been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The oxane ring enhances solubility while the allylamine moiety improves lipophilicity, resulting in a balanced pharmacokinetic profile that is conducive to effective drug delivery. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at therapeutic doses, suggesting its potential for safe clinical use.

One of the most exciting developments in the field of medicinal chemistry is the integration of computational methods into drug discovery processes. Molecular modeling and virtual screening techniques have been employed to identify potential binding interactions between 2-(oxan-2-yl)prop-2-en-1-amine and target proteins. These computational approaches have not only accelerated the identification of lead compounds but also provided insights into their mechanisms of action. Such advancements are crucial for translating laboratory discoveries into tangible therapeutic benefits for patients.

The future prospects for 1895322-67-4 and its derivative 2-(oxan-2-yloxy)-propa-none 1-ammonia hydrochloride (a related compound) are vast. Ongoing research aims to explore additional biological activities and optimize synthetic routes for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from preclinical stages to clinical trials. Such collaborations will leverage expertise across multiple disciplines, ensuring comprehensive evaluation of its therapeutic potential.

In conclusion,1895322674 represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting neurological disorders and inflammation-related conditions. With continued research and development,this compound holds immense promise for improving human health outcomes worldwide.